Cas no 1012104-27-6 (2H-Indazole, 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl]-)

• Product Name: 2H-Indazole, 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl]-
• CAS No: 1012104-27-6
• MF: C₁₃H₁₈BrIN₂OSi
• MW: 453.188795566559
• CID: 2110825
• PubChem ID: 78358098
• Update Time: 2025-07-17

2H-Indazole, 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole, 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl]-
• 5-Bromo-3-iodo-2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazole
• CS-M1448
• AKOS037649934
• C13H18BrIN2OSi
• 1012104-27-6
• CS-13915
• 2-[(5-bromo-3-iodoindazol-2-yl)methoxy]ethyl-trimethylsilane

• Inchi： 1S/C13H18BrIN2OSi/c1-19(2,3)7-6-18-9-17-13(15)11-8-10(14)4-5-12(11)16-17/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： MDHCPIBMQLFBAX-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(C=CC2=NN1COCC[Si](C)(C)C)Br

Computed Properties

• Exact Mass: 451.94165g/mol
• Monoisotopic Mass: 451.94165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Additional information on 2H-Indazole, 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl]-

Introduction to 2H-Indazole, 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl]- (CAS No. 1012104-27-6)

The compound 2H-Indazole, 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl], identified by its CAS number 1012104-27-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development. The presence of multiple functional groups, including bromine and iodine substituents, as well as a trimethylsilyl ethoxy methyl moiety, makes it a versatile intermediate for synthesizing more complex molecules with therapeutic implications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indazole derivatives due to their broad spectrum of biological activities. Indazoles are known for their role in various pharmacological pathways, including anti-inflammatory, antimicrobial, and anticancer effects. The specific modification of 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl] on the indazole core enhances its reactivity and opens up new possibilities for structural diversification. This compound is particularly intriguing because it combines the electrophilic nature of bromine and iodine with the stability provided by the trimethylsilyl group, making it an excellent candidate for further chemical manipulation.

One of the most compelling aspects of this compound is its potential utility in the synthesis of novel therapeutic agents. The bromo and iodo substituents are commonly employed in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic molecules. The trimethylsilyl ethoxy methyl group serves as a protecting group that can be selectively removed under specific conditions, allowing for precise control over the synthetic pathway. This feature is particularly valuable in multi-step syntheses where orthogonal functionalization is required.

Recent studies have highlighted the importance of indazole derivatives in addressing various diseases. For instance, modifications at the 3-position of the indazole ring have been shown to modulate kinase activity, which is crucial in cancer therapy. The 5-bromo and 3-iodo substituents on this compound provide additional handles for further functionalization, enabling the design of molecules that can interact with specific biological targets. Moreover, the presence of the trimethylsilyl ethoxy methyl group suggests that this compound could be used to develop prodrugs or bioconjugates that enhance drug delivery and bioavailability.

The chemical synthesis of 2H-Indazole, 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl] involves a series of well-established organic transformations. The introduction of bromine and iodine at the 5- and 3-positions typically requires halogenation reactions under controlled conditions. The subsequent modification with the trimethylsilyl ethoxy methyl group often involves etherification or alkoxylation techniques. These steps require careful optimization to ensure high yields and purity, which are essential for pharmaceutical applications.

In terms of biological activity, preliminary investigations have suggested that this compound exhibits promising properties in vitro. For example, it has shown potential as an inhibitor of certain kinases that are overexpressed in cancer cells. Additionally, its ability to undergo cross-coupling reactions makes it a valuable building block for synthesizing more complex molecules with enhanced biological activity. Researchers are exploring its potential use in developing targeted therapies that can selectively inhibit disease-causing pathways while minimizing side effects.

The versatility of 2H-Indazole, 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl] extends beyond its role as an intermediate in drug synthesis. It can also be used as a probe molecule to study enzyme mechanisms and interactions. By incorporating labeled or modified versions of this compound into biochemical assays, scientists can gain insights into how different enzymes recognize and process substrates. This information can be invaluable in designing more effective drugs and understanding disease mechanisms at a molecular level.

As research continues to evolve, the applications of this compound are likely to expand further. Advances in synthetic chemistry and computational modeling are enabling researchers to design more complex molecules with greater precision. The combination of experimental techniques with computational tools allows for rapid screening and optimization of candidate compounds. This interdisciplinary approach is accelerating the discovery of new therapeutic agents based on indazole derivatives like 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl].

In conclusion,2H-Indazole, 5-bromo-3-iodo-2-[[2-(trimethylsilyl)ethoxy]methyl] (CAS No. 1012104-27-6) stands out as a versatile and promising compound in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents with potential applications in oncology and other diseases. As research progresses, this compound is expected to play a significant role in advancing drug discovery efforts worldwide.